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Compound of Interest

Compound Name: 3-Nitrophenol

Cat. No.: B1666305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
Nitrophenol, a crucial intermediate in the synthesis of various dyes, pharmaceuticals, and

other organic compounds. Due to its hazardous nature, strict adherence to safety protocols is

paramount to ensure the well-being of laboratory personnel and the integrity of research.

Physicochemical and Toxicological Properties
A thorough understanding of the intrinsic properties of 3-Nitrophenol is the foundation of a

robust safety plan. Key data are summarized below.

Table 1: Physicochemical Properties of 3-Nitrophenol
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Property Value Reference

Chemical Formula C₆H₅NO₃ [1][2]

Molecular Weight 139.11 g/mol [1][2]

Appearance
Colorless to pale yellow

crystalline solid
[1][2]

Odor Phenolic [1]

Melting Point 96 - 98 °C

Boiling Point 194 °C at 93 hPa

Solubility in Water 13.5 g/L at 25 °C [1]

Vapor Pressure 0.75 mmHg at 20 °C [1]

Autoignition Temperature 400 °C [3]

Table 2: Toxicological Data for 3-Nitrophenol
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Endpoint Value Species Route Reference

Acute Oral

Toxicity (LD50)
328 mg/kg Rat Oral [4]

Acute Dermal

Toxicity (LD50)
528 mg/kg

Mammal

(unspecified)
Dermal [4]

Skin

Corrosion/Irritatio

n

Category 2

(Causes skin

irritation)

- - [3][4]

Serious Eye

Damage/Irritation

Category 1

(Causes serious

eye damage)

- - [3][4]

Aquatic Toxicity

(Acute)

LC50: 1.3 mg/L

(48h)

Oryzias latipes

(Japanese rice

fish)

-

Aquatic Toxicity

(Acute)

EC50: 10 - 35

mg/L (24h)

Daphnia magna

(Water flea)
-

Hazard Identification and GHS Classification
3-Nitrophenol is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification is as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]

Skin Irritation (Category 2), H315: Causes skin irritation.[4]

Serious Eye Damage (Category 1), H318: Causes serious eye damage.[4]

Experimental Protocols for Safety Assessment
The toxicological data presented are typically derived from standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).
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Acute Oral Toxicity (LD50) Determination (Based on
OECD Guideline 423)
The oral LD50 value of 328 mg/kg in rats was likely determined following a protocol similar to

the OECD Guideline 423 (Acute Toxic Class Method).[5] This method is a stepwise procedure

using a small number of animals to classify a substance's toxicity.

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[5]

Housing and Fasting: Animals are caged individually and fasted overnight prior to dosing.

Water is provided ad libitum.

Dose Administration: 3-Nitrophenol, dissolved or suspended in a suitable vehicle (e.g.,

water or corn oil), is administered by oral gavage. The procedure uses a stepwise approach

with fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[5]

Stepwise Procedure:

A starting dose is selected based on available information.

A group of three animals is dosed at this level.

The outcome (mortality or survival) determines the next step. If mortality occurs, the next

dose level is lower. If no mortality occurs, a higher dose is used.[5]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

Endpoint: The LD50 is not calculated as a precise value but is assigned to a toxicity class

based on the observed mortality at specific dose levels.

Health Hazards and Toxicological Mechanisms
Primary Routes of Exposure
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Ingestion: Harmful if swallowed, leading to systemic toxicity.[4]

Skin Contact: Causes skin irritation and can be absorbed through the skin, contributing to

systemic effects.[4]

Eye Contact: Poses a risk of serious eye damage.[4]

Inhalation: Inhalation of dust can cause respiratory tract irritation.[3]

Mechanism of Toxicity: Methemoglobinemia
A primary systemic toxic effect of nitroaromatic compounds like 3-Nitrophenol is
methemoglobinemia.[4][6] This condition reduces the oxygen-carrying capacity of the blood,

leading to cyanosis (a bluish discoloration of the skin) and, in severe cases, life-threatening

hypoxia.[6][7]

The diagram below illustrates the mechanism of methemoglobin formation and the body's

natural defense pathways.
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Exposure & Metabolism

In Red Blood Cell
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Caption: Mechanism of 3-Nitrophenol induced methemoglobinemia.

Handling and Storage Procedures
Safe handling and storage are critical to minimize exposure risk. The following workflow

outlines the key steps for handling 3-Nitrophenol powder in a research setting.
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Preparation

Handling (in Chemical Fume Hood)

Cleanup and Disposal

Review SDS and SOP

Don Appropriate PPE

Prepare Designated Work Area

Weigh Solid 3-Nitrophenol

Begin Work

Transfer to Reaction Vessel

Clean Weighing Utensils

Decontaminate Work Surface

Work Complete

Segregate and Label Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Standard workflow for handling solid 3-Nitrophenol.
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Engineering Controls
Ventilation: Always handle 3-Nitrophenol in a properly functioning chemical fume hood to

minimize inhalation of dust.[8][9]

Eyewash and Safety Shower: Ensure that an ANSI-approved eyewash station and safety

shower are readily accessible within a 10-second travel time.[9][10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Equipment Specification

Eyes/Face Safety Goggles or Face Shield
Must be worn to protect

against splashes.[9][11]

Hands Chemical-Resistant Gloves

Double-gloving with nitrile

gloves is recommended for

incidental contact. For direct

handling or risk of splash, use

heavy-duty gloves (e.g., butyl

rubber or neoprene).[11]

Body Laboratory Coat

A fully buttoned lab coat is

required. An apron may be

necessary if there is a high risk

of splashing.[11]

Feet Closed-toe Shoes
Must be worn in the laboratory

at all times.[11]

Respiratory Respirator (if needed)

Use a NIOSH/MSHA-approved

respirator if engineering

controls are insufficient or

during spill cleanup.[3]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][9]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[3]

Store away from heat, sparks, and open flames.[9]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures
The following diagram outlines the logical steps for first aid after exposure.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek immediate medical attention.

Remove contaminated clothing.
Flush skin with water for 15 min.

Rinse cautiously with water for several minutes.
Remove contact lenses if possible.
Seek immediate medical attention.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid response to 3-Nitrophenol exposure.

Firefighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

alcohol-resistant foam.[3]
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Hazards: Combustible solid. Dust may form an explosive mixture with air.[3] Upon

combustion, it may produce toxic fumes, including nitrogen oxides (NOx) and carbon

monoxide (CO).[4]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release Measures
Evacuate: Immediately evacuate the area.

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Containment: Prevent dust from spreading. Moisten the spilled solid with water to minimize

dust generation.

Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the material and place it

into a labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

Waste Disposal
Dispose of 3-Nitrophenol waste as hazardous chemical waste in accordance with all local,

state, and federal regulations. Do not dispose of it down the drain.[9] Contaminated labware

and PPE must also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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